Cas no 204327-96-8 ((3S)-1,3-dibenzylpiperazine)

(3S)-1,3-Dibenzylpiperazine is a chiral piperazine derivative featuring two benzyl substituents at the 1- and 3-positions, with stereochemical control at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its rigid piperazine core and benzyl groups enhance its utility in asymmetric catalysis and ligand design. The stereospecific (S)-configuration allows for precise control in enantioselective reactions, making it advantageous for applications requiring high chiral purity. The compound’s stability and well-defined structure further support its use in medicinal chemistry research, where it may contribute to the synthesis of novel therapeutic agents.

(3S)-1,3-dibenzylpiperazine structure

Product Name:(3S)-1,3-dibenzylpiperazine

CAS No:204327-96-8

MF:C₁₈H₂₂N₂

MW:266.380684375763

MDL:MFCD03787922

CID:253533

PubChem ID:10825673

Update Time:2025-06-07

(3S)-1,3-dibenzylpiperazine Chemical and Physical Properties

Names and Identifiers

- (S)-1,3-Dibenzylpiperazine
- (S)-N4-Benzyl-2-Benzylpiperazine
- Piperazine,1,3-bis(phenylmethyl)-, (3S)-
- (3S)-1,3-Dibenzylpiperazine
- 1-benzyl-3(S)-benzylpiperazine
- A26359
- AK113661
- FT-0658088
- KB-210754
- SureCN18325
- DTXSID00445472
- Piperazine, 1,3-bis(phenylmethyl)-, (3S)-
- MFCD03787922
- CS-0183202
- Piperazine,1,3-bis(phenylmethyl)-,(3S)-
- SCHEMBL18325
- F12504
- 204327-96-8
- (3S)-1, 3-dibenzylpiperazine
- AKOS015897967
- AS-47183
- AJNDRRBUHVZNKU-SFHVURJKSA-N
- (3S)-1,3-dibenzylpiperazine
- MDL： MFCD03787922
- Inchi： 1S/C18H22N2/c1-3-7-16(8-4-1)13-18-15-20(12-11-19-18)14-17-9-5-2-6-10-17/h1-10,18-19H,11-15H2/t18-/m0/s1
- InChI Key： AJNDRRBUHVZNKU-SFHVURJKSA-N
- SMILES： N1(CC2C=CC=CC=2)CCN[C@@H](CC2C=CC=CC=2)C1

Computed Properties

Exact Mass: 266.17800
Monoisotopic Mass: 266.178298710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Density: 1.064
PSA: 15.27000
LogP: 2.96980

(3S)-1,3-dibenzylpiperazine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：

(3S)-1,3-dibenzylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR15652-1g	(3S)-1,3-Dibenzylpiperazine	204327-96-8		1g	£220.00	2024-05-26
TRC	S505298-10mg	(S)-1,3-Dibenzylpiperazine	204327-96-8		10mg	$ 50.00	2022-06-03
TRC	S505298-50mg	(S)-1,3-Dibenzylpiperazine	204327-96-8		50mg	$ 95.00	2022-06-03
TRC	S505298-100mg	(S)-1,3-Dibenzylpiperazine	204327-96-8		100mg	$ 115.00	2022-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07799-100MG	(3S)-1,3-dibenzylpiperazine	204327-96-8	95%	100MG	￥ 1,194.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07799-250MG	(3S)-1,3-dibenzylpiperazine	204327-96-8	95%	250MG	￥ 1,907.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07799-500MG	(3S)-1,3-dibenzylpiperazine	204327-96-8	95%	500MG	￥ 3,174.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07799-1G	(3S)-1,3-dibenzylpiperazine	204327-96-8	95%	1g	￥ 4,758.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07799-5G	(3S)-1,3-dibenzylpiperazine	204327-96-8	95%	5g	￥ 14,275.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07799-10G	(3S)-1,3-dibenzylpiperazine	204327-96-8	95%	10g	￥ 23,793.00	2023-03-17